Cas no 33422-66-1 (L-Threonine,N-[(1H-purin-6-ylamino)carbonyl]- (9CI))

• Product Name: L-Threonine,N-[(1H-purin-6-ylamino)carbonyl]- (9CI)
• CAS No: 33422-66-1
• MF: C₁₀H₁₂N₆O₄
• MW: 280.240080833435
• CID: 309105
• PubChem ID: 584483
• Update Time: 2025-04-19

L-Threonine,N-[(1H-purin-6-ylamino)carbonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Threonine,N-[(1H-purin-6-ylamino)carbonyl]- (9CI)
• N-(Purin-6-ylcarbamoyl)-L-threonine
• N-(7(9)H-purin-6-ylcarbamoyl)-threonine
• N-(Purin-6-ylcarbamoyl)threonin
• N-(purin-6-ylcarbamoyl)threonine
• N-[(1H-Purin-6-yl)carbamoyl]-L-threonine
• N-{Hydroxy[(9H-purin-6-yl)amino]methylidene}threonine
• NSC144743
• NSC-144743
• DTXSID20955048
• 33422-66-1
• L-Threonine, N-[(1H-purin-6-ylamino)carbonyl]-
• 3-hydroxy-2-(7H-purin-6-ylcarbamoylamino)butanoic acid

• Inchi： 1S/C10H12N6O4/c1-4(17)5(9(18)19)15-10(20)16-8-6-7(12-2-11-6)13-3-14-8/h2-5,17H,1H3,(H,18,19)(H3,11,12,13,14,15,16,20)
• InChI Key： LRLURXLUACWPAF-UHFFFAOYSA-N
• SMILES： OC(C)C(C(=O)O)NC(NC1=C2C(=NC=N1)N=CN2)=O

Computed Properties

• Exact Mass: 280.09216
• Monoisotopic Mass: 280.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.689
• Boiling Point: 674°Cat760mmHg
• Flash Point: 361.5°C
• Refractive Index: 1.793
• PSA: 148.1
• LogP: -0.22770